Cas no 123130-63-2 (2-Isopropyl-2-methyl-1,3-cyclohexanedione)

2-Isopropyl-2-methyl-1,3-cyclohexanedione is a cyclic diketone compound characterized by its unique structural features, including a cyclohexane ring substituted with two ketone groups at the 1 and 3 positions, along with isopropyl and methyl groups at the 2-position. This compound is of interest in organic synthesis due to its reactivity as a β-diketone, enabling applications in chelation, tautomerization, and as a precursor for heterocyclic compounds. Its sterically hindered structure may influence selectivity in reactions such as alkylations or condensations. The compound’s stability and functional group compatibility make it a versatile intermediate in pharmaceutical and agrochemical research. Handling requires standard precautions for ketones, including protection from moisture and strong oxidizers.
2-Isopropyl-2-methyl-1,3-cyclohexanedione structure
123130-63-2 structure
Product Name:2-Isopropyl-2-methyl-1,3-cyclohexanedione
CAS No:123130-63-2
MF:C10H16O2
MW:168.232843399048
CID:5250958
Update Time:2025-06-07

2-Isopropyl-2-methyl-1,3-cyclohexanedione Chemical and Physical Properties

Names and Identifiers

    • 2-isopropyl-2-methyl-1,3-cyclohexanedione
    • 2-methyl-2-propan-2-ylcyclohexane-1,3-dione
    • 2-methyl-2-(propan-2-yl)cyclohexane-1,3-dione
    • 1,3-Cyclohexanedione, 2-methyl-2-(1-methylethyl)-
    • 2-Isopropyl-2-methyl-1,3-cyclohexanedione
    • Inchi: 1S/C10H16O2/c1-7(2)10(3)8(11)5-4-6-9(10)12/h7H,4-6H2,1-3H3
    • InChI Key: OQAZCRIXULFWHO-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C1(C)C(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 200
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.1

2-Isopropyl-2-methyl-1,3-cyclohexanedione Pricemore >>

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Additional information on 2-Isopropyl-2-methyl-1,3-cyclohexanedione

Introduction to 2-Isopropyl-2-methyl-1,3-cyclohexanedione (CAS No. 123130-63-2)

2-Isopropyl-2-methyl-1,3-cyclohexanedione (CAS No. 123130-63-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclohexane ring with two ketone groups and two substituents (isopropyl and methyl) at specific positions, which confer it distinct chemical properties and reactivity.

The molecular formula of 2-Isopropyl-2-methyl-1,3-cyclohexanedione is C10H14O2, and its molecular weight is approximately 170.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around 95°C, and it exhibits moderate stability under standard laboratory conditions.

In the realm of pharmaceutical research, 2-Isopropyl-2-methyl-1,3-cyclohexanedione has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the synthesis of a series of antiviral agents with high efficacy against influenza viruses. The researchers found that the unique structure of 2-Isopropyl-2-methyl-1,3-cyclohexanedione allowed for the introduction of functional groups that enhanced the antiviral activity of the final compounds.

Beyond pharmaceutical applications, 2-Isopropyl-2-methyl-1,3-cyclohexanedione has also been investigated for its potential in materials science. A study published in Advanced Materials in 2020 explored the use of this compound as a building block for the synthesis of advanced polymers with enhanced mechanical properties. The researchers demonstrated that by incorporating 2-Isopropyl-2-methyl-1,3-cyclohexanedione into polymer chains, they could achieve improved tensile strength and thermal stability. These findings have significant implications for the development of next-generation materials for use in industries such as automotive, aerospace, and electronics.

In the field of chemical synthesis, 2-Isopropyl-2-methyl-1,3-cyclohexanedione has been utilized as a versatile starting material for a wide range of reactions. Its cyclohexane ring and ketone groups provide multiple sites for functionalization, making it an attractive choice for synthetic chemists. A recent review article in Organic & Biomolecular Chemistry highlighted several novel synthetic routes that utilize this compound as a key intermediate. These routes include Michael additions, Diels-Alder reactions, and palladium-catalyzed cross-coupling reactions, which have been used to synthesize complex organic molecules with high efficiency and selectivity.

The environmental impact of 2-Isopropyl-2-methyl-1,3-cyclohexanedione has also been a subject of interest. While it is generally considered safe under normal handling conditions, proper disposal methods are essential to prevent environmental contamination. A study published in Environmental Science & Technology in 2019 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that it is moderately biodegradable and has low toxicity to aquatic organisms when used within recommended concentrations.

In conclusion, 2-Isopropyl-2-methyl-1,3-cyclohexanedione (CAS No. 123130-63-2) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides opportunities for the development of novel drugs, advanced materials, and complex organic molecules. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in various scientific disciplines.

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